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Compound of Interest

Compound Name: 2-Chloro-4-methylinicotinamide

Cat. No.: B173536

CAS Number: 152362-01-1

This technical guide provides a comprehensive overview of 2-Chloro-4-methylnicotinamide,
a key intermediate in the synthesis of the non-nucleoside reverse transcriptase inhibitor
(NNRTI), Nevirapine.[1][2] This document is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Chemical and Physical Properties

2-Chloro-4-methylnicotinamide is a substituted pyridine derivative with the molecular formula
C7H7CIN20.[3] Below is a summary of its key chemical and physical properties.
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Property Value Reference
CAS Number 152362-01-1 [3]
Molecular Formula C7H7CIN20 [3]
Molecular Weight 170.60 g/mol [3]

Physical State Solid

Melting Point 70-71 °C

Solubility No data available

Density No data available

pKa No data available

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 2-Chloro-4-
methylnicotinamide. While specific spectra are not publicly available in detail, typical chemical
shifts and spectral characteristics can be inferred from the structure and data on related
compounds. Commercial suppliers often provide analytical data such as NMR, HPLC, and LC-
MS upon request.

Expected *H NMR Spectral Data:

e Aromatic Protons: Signals corresponding to the protons on the pyridine ring.
o Methyl Protons: A singlet corresponding to the methyl group at the 4-position.
o Amide Protons: Broad signals corresponding to the -NHz group of the amide.
Expected 3C NMR Spectral Data:

» Signals for the carbon atoms of the pyridine ring, the methyl group, and the carbonyl group
of the amide.

Expected IR Spectral Data:
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N-H Stretching: Characteristic peaks for the amide N-H bonds.

C=0 Stretching: A strong absorption band for the carbonyl group of the amide.

C-ClI Stretching: Absorption in the fingerprint region.

Aromatic C-H and C=C/C=N Stretching: Peaks characteristic of the pyridine ring.
Expected Mass Spectrometry Data:

e The mass spectrum should show a molecular ion peak corresponding to the molecular
weight of the compound (170.60 g/mol ). The isotopic pattern for chlorine (33Cl and 37Cl)
should be observable.

Synthesis and Experimental Protocols

2-Chloro-4-methylnicotinamide is a key intermediate in the synthesis of Nevirapine.[1][2] The
following sections outline the synthetic routes to this compound and its subsequent conversion.

Synthesis of 2-Chloro-4-methylnicotinamide

A common method for the synthesis of 2-Chloro-4-methylnicotinamide involves the
ammonolysis of an ester precursor, such as ethyl 2-chloro-4-methylnicotinate.

Experimental Protocol: Ammonolysis of Ethyl 2-chloro-4-methylnicotinate

Reaction Setup: In a suitable reaction vessel, dissolve ethyl 2-chloro-4-methylnicotinate (1.0
eq) in a solvent such as ethylene glycol.

o Ammonolysis: Heat the solution to approximately 120°C and bubble ammonia gas through
the mixture.

o Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,
such as Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water to
the reaction mixture, which may cause the product to precipitate.
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o Extraction: If the product does not precipitate, extract the aqueous layer with a suitable
organic solvent, such as dichloromethane.

 Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),
filter, and concentrate under reduced pressure to yield crude 2-chloro-4-
methylnicotinamide. Further purification can be achieved by recrystallization.

Synthesis of the Precursor: 2-Chloro-4-methyl
nicotinonitrile

A precursor to 2-Chloro-4-methylnicotinamide, 2-chloro-4-methyl nicotinonitrile, can be
synthesized from (E)-4-(dimethylamino)but-3-en-2-one and malononitrile. This involves a
condensation and subsequent chlorination/cyclization.

Logical Workflow for the Synthesis of 2-Chloro-4-methyl nicotinonitrile

Synthesis of 2-Chloro-4-methyl nicotinonitrile

GE)-4-(dimethylamino)but-3-en-2-one T Malononitri@

Condensation

Gntermediate Enamine)

Chlorination & Cyclization

(Phosphorus oxychloride)

(Z-Chloro-4-methyl nicotinonitrilta
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Click to download full resolution via product page
Caption: Logical workflow for the synthesis of 2-Chloro-4-methyl nicotinonitrile.

Role in Nevirapine Synthesis

2-Chloro-4-methylnicotinamide is a crucial building block in the multi-step synthesis of
Nevirapine. The overall pathway involves the coupling of two substituted pyridine rings.

Precursor 1 Synthesis Precursor 2 Synthesis

2-Chlor0-4-methylnico@ 2-Chloro-3-amino-4-picoline

Intermediate Amide

Nevirapine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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